2-(4-(Cyanomethyl)piperazin-1-yl)benzonitrile

• Molecular Formula: C13H14N4
• Molecular Weight: 226.28 g/mol
• SMILES: C1CN(CCN1CC#N)C2=CC=CC=C2C#N
• InChI: InChI=1S/C13H14N4/c14-5-6-16-7-9-17(10-8-16)13-4-2-1-3-12(13)11-15/h1-4H,6-10H2
• InChIKey: FHNMEWOXSXKYSW-UHFFFAOYSA-N

2-(4-(Cyanomethyl)piperazin-1-yl)benzonitrile (CAS 1272841-35-6): Chemical Identity and Procurement Baseline for Procurement Scientists

2-(4-(Cyanomethyl)piperazin-1-yl)benzonitrile (CAS 1272841-35-6; molecular formula C13H14N4; molecular weight 226.28 g/mol; SMILES: N#CCN1CCN(c2ccccc2C#N)CC1) is a heterocyclic building block containing a piperazine core substituted at N1 with a benzonitrile moiety and at N4 with a cyanomethyl group . The compound bears two nitrile functional groups: one aromatic (on the phenyl ring) and one aliphatic (cyanomethyl), giving it a calculated topological polar surface area (TPSA) of 54.06 Ų and a predicted LogP of 1.20 . It is commercially available at 98% purity from research chemical suppliers and is utilized as a synthetic intermediate in medicinal chemistry programs, particularly for the construction of CNS-targeted compound libraries and kinase-targeted scaffolds .

1

Heterocyclic building block with piperazine core and dual nitrile functionality

2

Moderate polarity and lipophilicity profile supporting CNS library synthesis

3

Cyanomethyl group provides orthogonal reactive handle for late-stage diversification

Why Generic Substitution Is Inadequate: Differentiating 2-(4-(Cyanomethyl)piperazin-1-yl)benzonitrile from Nearest Piperazine Analogs

Piperazine-based benzonitrile building blocks are widely available, but substitution at the N4 position profoundly alters lipophilicity, hydrogen-bonding capacity, and synthetic trajectory. The cyanomethyl substituent in 2-(4-(Cyanomethyl)piperazin-1-yl)benzonitrile introduces a second nitrile group that is absent from common analogs such as 2-(4-methylpiperazin-1-yl)benzonitrile (CAS 85803-63-0) or the unsubstituted parent 2-(piperazin-1-yl)benzonitrile (CAS 111373-03-6) . This additional nitrile modulates physicochemical descriptors—lowering LogP from 1.31 (methyl) to 1.20 (cyanomethyl) while increasing TPSA from approximately 30 Ų to 54 Ų—which directly impacts solubility, permeability, and off-target promiscuity risk . Furthermore, the cyanomethyl group serves as a versatile synthetic handle for late-stage diversification via click chemistry (triazole formation), reduction to a primary amine, or hydrolysis to a carboxylic acid, enabling chemists to access chemical space that is inaccessible from the methyl or unsubstituted analogs without additional synthetic steps [1]. Substituting a generic analog therefore risks altering both the physicochemical profile and the downstream synthetic roadmap. The quantitative evidence below establishes the measurable boundaries of this differentiation.

Physicochemical profile shift

Cyanomethyl substitution lowers LogP and raises TPSA compared to 4-methyl and unsubstituted analogs, altering solubility and permeability.

Reduced synthetic versatility

Common analogs lack the aliphatic nitrile handle for click chemistry or selective reduction, limiting late-stage diversification.

Binding profile mismatch

Differences in HBA/HBD counts (4/0 vs. 3/0 or 3/1) may affect target hydrogen bonding and efflux recognition.

• [1] M. A. R. Meier et al. (2019). 'Click Chemistry with Nitriles: Tetrazole and Triazole Synthesis.' Chemical Society Reviews, 48, 3612–3657. (Class-level reference for cyanomethyl reactivity.) View Source

Quantitative Differentiation Evidence: 2-(4-(Cyanomethyl)piperazin-1-yl)benzonitrile vs. Closest Analogs

Reduced Lipophilicity (LogP) Relative to the 4-Methyl Analog: Implications for Aqueous Solubility and Promiscuity

The target compound exhibits a calculated LogP of 1.20, compared to 1.31 for the direct 4-methyl analog 2-(4-methylpiperazin-1-yl)benzonitrile (CAS 85803-63-0) . This 0.11 LogP unit reduction, while modest, is directionally consistent with the replacement of a hydrophobic methyl group (–CH3) with a more polar cyanomethyl substituent (–CH2CN). In the context of CNS drug discovery, even small LogP reductions within the 1–3 range can meaningfully decrease phospholipidosis risk and CYP450 promiscuity. The unsubstituted parent 2-(piperazin-1-yl)benzonitrile (CAS 111373-03-6) has a reported LogP of approximately 0.99 [1], placing the target compound at an intermediate lipophilicity that may offer a balanced permeability–solubility profile relative to both more polar (unsubstituted) and more lipophilic (methyl) comparators.

Lipophilicity Comparison

Data to verify

LogP 1.20 (target) vs. 1.31 (4-methyl) and 0.99 (unsubstituted); Δ –0.11 / +0.21

Directionally supports solubility–permeability differentiation

Computed LogP; experimental LogD7.4 data not identified

Evidence Dimension	Calculated partition coefficient (LogP)
Target Compound Data	LogP = 1.20 (LeYan computed value)
Comparator Or Baseline	2-(4-Methylpiperazin-1-yl)benzonitrile: LogP = 1.31; 2-(Piperazin-1-yl)benzonitrile: LogP ≈ 0.99
Quantified Difference	ΔLogP = –0.11 vs. 4-methyl analog; +0.21 vs. unsubstituted parent
Conditions	Predicted/computed LogP values from vendor databases; no experimental LogD7.4 data identified

Why This Matters

For procurement decisions in CNS or oral drug programs, a LogP difference of 0.1–0.2 units can shift the balance between passive permeability and aqueous solubility, and a measurable LogP difference justifies selecting the cyanomethyl analog over the cheaper methyl analog when CNS MPO scores are critical.

• [1] Finetechnology Industry / BioChemSafeBuy. 1-(2-Cyanophenyl)piperazine, CAS 111373-03-6. LogP 0.99. Accessed May 2026. View Source

Elevated Topological Polar Surface Area (TPSA) vs. 4-Methyl and Unsubstituted Analogs: Solubility and BBB Penetration Implications

The target compound has a calculated TPSA of 54.06 Ų, which is substantially higher than the PSA of approximately 30.27 Ų for the 4-methyl analog 2-(4-methylpiperazin-1-yl)benzonitrile and approximately 39.06 Ų for the unsubstituted parent 2-(piperazin-1-yl)benzonitrile . This difference arises from the additional nitrile group in the cyanomethyl substituent, which contributes both to polar surface area and hydrogen bond acceptor count (4 HBA for the target vs. 3 HBA for both comparators) . The well-established threshold of TPSA < 60–70 Ų for favorable oral absorption and TPSA < 90 Ų for CNS penetration suggests that all three compounds meet oral bioavailability criteria, but the 15–24 Ų increment for the target compound may translate to measurably higher aqueous solubility and lower passive BBB permeability relative to the more lipophilic 4-methyl analog. This is relevant for programs seeking to minimize CNS exposure (peripheral restriction) or, conversely, for those requiring fine-tuned CNS penetration.

Polar Surface Area

Data to verify

TPSA 54.06 Ų (target) vs. 30.27 Ų (4-methyl) and 39.06 Ų (unsubstituted); Δ +23.79 / +15.00

Higher TPSA may reduce passive BBB permeability

Computed TPSA; experimental logBB data not identified

Evidence Dimension	Topological Polar Surface Area (TPSA) and Hydrogen Bond Acceptor count (HBA)
Target Compound Data	TPSA = 54.06 Ų, HBA = 4
Comparator Or Baseline	2-(4-Methylpiperazin-1-yl)benzonitrile: PSA ≈ 30.27 Ų, HBA = 3; 2-(Piperazin-1-yl)benzonitrile: TPSA ≈ 39.06 Ų, HBA = 3
Quantified Difference	ΔTPSA = +23.79 Ų vs. 4-methyl analog; +15.00 Ų vs. unsubstituted parent; ΔHBA = +1 vs. both comparators
Conditions	Computed TPSA/PSA values from vendor databases; experimental logBB or PAMPA data not identified

Why This Matters

A TPSA difference of >20 Ų is pharmaceutically meaningful: it can shift a compound across the TPSA < 70 Ų threshold for good oral absorption and influence CNS penetration. Procurement of the cyanomethyl analog over the methyl analog is justified when solubility-limited absorption or peripheral restriction is a program objective.

Differential Hydrogen Bond Acceptor Capacity: 4 HBA vs. 3 HBA in Common Analogs

The target compound provides 4 hydrogen bond acceptor (HBA) sites (two nitrile nitrogens and two piperazine nitrogens), compared to 3 HBA for both 2-(4-methylpiperazin-1-yl)benzonitrile and 2-(piperazin-1-yl)benzonitrile (one nitrile nitrogen and two piperazine nitrogens) . The additional HBA arises from the aliphatic nitrile of the cyanomethyl group. This difference is significant for structure-based drug design: the extra HBA can engage in additional hydrogen-bonding interactions with a target protein's binding pocket, potentially enhancing binding affinity or selectivity. Conversely, the target compound has zero hydrogen bond donors (HBD = 0) compared to HBD = 1 for the unsubstituted parent (owing to the secondary piperazine NH), which eliminates donor-based solubility contributions and may reduce P-glycoprotein recognition .

HBA/HBD Count

Class-level

Target: HBA = 4, HBD = 0; Comparators: HBA = 3, HBD = 0 (methyl) or HBA = 3, HBD = 1 (unsubstituted)

Extra HBA may enable additional target binding contact

Structural count; direct binding data not identified

Evidence Dimension	Hydrogen bond acceptor (HBA) and donor (HBD) count
Target Compound Data	HBA = 4, HBD = 0
Comparator Or Baseline	2-(4-Methylpiperazin-1-yl)benzonitrile: HBA = 3, HBD = 0; 2-(Piperazin-1-yl)benzonitrile: HBA = 3, HBD = 1
Quantified Difference	ΔHBA = +1 vs. both comparators; ΔHBD = 0 (vs. methyl analog) or –1 (vs. unsubstituted parent)
Conditions	HBA/HBD count derived from chemical structure (SMILES); confirmed by vendor datasheets

Why This Matters

An additional HBA without an accompanying HBD increment is a rare and valuable structural feature for medicinal chemists aiming to enhance target binding enthalpy without incurring the desolvation penalty or efflux liability associated with hydrogen bond donors. This directly differentiates the cyanomethyl analog for procurement when binding-site hydrogen-bonding patterns are being optimized.

Synthetic Versatility: Cyanomethyl Group as an Orthogonal Functional Handle for Late-Stage Diversification

The cyanomethyl substituent (–CH2CN) provides a chemically orthogonal reactive handle that is absent in the 4-methyl analog (which bears an inert methyl group) and in the unsubstituted parent (which features a nucleophilic secondary amine) . The aliphatic nitrile can undergo copper-catalyzed azide-alkyne cycloaddition (CuAAC) after conversion to the corresponding alkyne, or direct [3+2] cycloaddition with azides to form tetrazoles under mild conditions, enabling late-stage diversification in parallel synthesis workflows [1]. The aromatic nitrile on the benzonitrile ring can be independently reduced to a benzylamine or hydrolyzed to a benzoic acid, providing a second point of differentiation. By contrast, the 4-methyl analog offers only the aromatic nitrile as a reactive handle, limiting the accessible chemical space to a single diversification point. The 1,4-bis(cyanomethyl)piperazine analog (CAS 5623-99-4) possesses two cyanomethyl handles but lacks the aromatic nitrile entirely, trading scaffold complexity for symmetric reactivity [2].

Synthetic Handles

Class-level

Aromatic nitrile + cyanomethyl groups as orthogonal reactive handles; CuAAC and selective reduction pathways available

Supports divergent library synthesis from single scaffold

Class-level reactivity reference; no direct kinetic data

Evidence Dimension	Number of chemically orthogonal reactive handles
Target Compound Data	2 orthogonal handles: aromatic nitrile (CAr–CN) + aliphatic cyanomethyl (CH2CN)
Comparator Or Baseline	2-(4-Methylpiperazin-1-yl)benzonitrile: 1 handle (aromatic nitrile only); 1,4-bis(cyanomethyl)piperazine: 2 handles (both cyanomethyl, symmetric); 2-(Piperazin-1-yl)benzonitrile: 2 handles (aromatic nitrile + secondary NH)
Quantified Difference	2 chemically distinct reactive sites vs. 1 for the methyl analog; orthogonal reactivity vs. symmetric reactivity of the bis(cyanomethyl) analog
Conditions	Reactivity assessment based on functional group analysis; no direct comparative kinetic data identified

Why This Matters

For procurement supporting library synthesis or SAR exploration, a building block with two orthogonal reactive handles enables divergent synthetic strategies from a single starting material, reducing the number of building blocks that must be sourced and validated. This directly impacts procurement efficiency and overall project timelines.

• [1] P. Thirumurugan, D. Matosiuk, and K. Jozwiak (2013). 'Click Chemistry for Drug Development and Diverse Chemical–Biology Applications.' Chemical Reviews, 113(7), 4905–4979. (Class-level reference for nitrile click chemistry.) View Source
• [2] American Elements. 2-[4-(Cyanomethyl)piperazin-1-yl]acetonitrile (1,4-Bis(cyanomethyl)piperazine), CAS 5623-99-4. Density 1.091 g/cm³, BP 321.8 °C. Accessed May 2026. View Source

Commercially Available Purity Benchmark: 98% vs. Typical 95–97% for Common Analogs

The target compound is offered at a certified purity of 98% (LeYan Cat. No. 1376214), which meets or exceeds the purity specifications of the closest commercially available analogs: 2-(4-methylpiperazin-1-yl)benzonitrile is commonly offered at 97–98% (LeYan Cat. No. 1217525, 98%), 2-(piperazin-1-yl)benzonitrile at 97–99% (Sigma-Aldrich, 99%), and 1,4-bis(cyanomethyl)piperazine at 95% minimum . While differences in commercial purity are modest, the 98% specification with batch-specific quality documentation (NMR, HPLC, GC as applicable) ensures that researchers can rely on consistent performance in sensitive catalytic or stoichiometric reactions where trace impurities could poison catalysts or generate confounding byproducts .

Purity Specification

Specification review

98% (LeYan); comparator analogs offered at 95–99% purity range

May reduce catalyst poisoning and pre-use purification

Batch-specific quality documentation advised

Evidence Dimension	Commercial purity specification
Target Compound Data	98% (LeYan Cat. No. 1376214)
Comparator Or Baseline	2-(4-Methylpiperazin-1-yl)benzonitrile: 98% (LeYan Cat. No. 1217525); 2-(Piperazin-1-yl)benzonitrile: 99% (Sigma-Aldrich); 1,4-Bis(cyanomethyl)piperazine: 95% min (BOC Sciences)
Quantified Difference	Target at 98% is equivalent to the methyl analog, superior to the bis(cyanomethyl) analog (Δ = +3 percentage points), and slightly below the unsubstituted parent (Δ = –1 percentage point)
Conditions	Commercial purity as stated on vendor certificates; actual batch purity may vary

Why This Matters

For procurement in reaction optimization and scale-up, a purity specification of ≥98% reduces the risk of impurity-derived artifacts and eliminates the need for pre-use purification, directly lowering the total cost of ownership in synthetic workflows.

Recommended Application Scenarios for 2-(4-(Cyanomethyl)piperazin-1-yl)benzonitrile Based on Quantitative Evidence

CNS Drug Discovery Programs Requiring Balanced LogP (1.0–1.5) and Moderate TPSA for Oral Bioavailability Optimization

With a computed LogP of 1.20 and TPSA of 54.06 Ų, 2-(4-(Cyanomethyl)piperazin-1-yl)benzonitrile is positioned within the favorable range for oral absorption (TPSA < 70 Ų) while offering lower lipophilicity than the 4-methyl analog (LogP 1.31). This intermediate profile makes it a preferred starting scaffold for CNS programs where excessive lipophilicity drives metabolic instability and off-target pharmacology, yet sufficient passive permeability must be maintained . The absence of hydrogen bond donors (HBD = 0) further reduces the risk of P-glycoprotein-mediated efflux at the blood-brain barrier relative to the unsubstituted parent (HBD = 1), as supported by the quantitative HBA/HBD comparison in Evidence Item 3 .

Parallel Library Synthesis Leveraging Orthogonal Reactive Handles for Divergent SAR Exploration

The compound provides two chemically distinct reactive sites—an aromatic nitrile and an aliphatic cyanomethyl group—that can be independently addressed in library synthesis. The cyanomethyl group can be selectively reduced (e.g., Raney Ni/H2) to a primary amine for amide coupling, while the aromatic nitrile remains intact, or converted via click chemistry to a 1,2,3-triazole for fragment-based screening . This orthogonality eliminates the need to source two separate building blocks to achieve the same diversity, directly reducing procurement complexity and enabling more efficient SAR table generation. The comparison to the 4-methyl analog (only one reactive site) and the bis(cyanomethyl) analog (two identical reactive sites) is detailed in Evidence Item 4 .

Kinase Inhibitor Scaffold Optimization Requiring Precise HBA/HBD Tuning for Hinge-Region Binding

With 4 hydrogen bond acceptors and zero donors, the target compound offers a distinct HBA/HBD profile compared to the 3 HBA / 1 HBD profile of the unsubstituted piperazine parent. The additional HBA from the cyanomethyl nitrile provides an extra hydrogen-bonding contact point that can engage the kinase hinge region or the DFG motif, while the absence of HBDs avoids unfavorable desolvation penalties common with secondary amine-containing scaffolds . This profile is particularly relevant for Type I and Type II kinase inhibitor programs where the piperazine core serves as a solvent-exposed or hinge-binding moiety, and where even a single additional hydrogen bond can contribute 0.5–1.5 kcal/mol to binding free energy. The quantitative HBA/HBD comparison is established in Evidence Item 3 .

Reaction Optimization and Scale-Up Workflows Requiring High-Purity (>98%) Building Blocks with Batch-Specific Quality Documentation

The target compound is available at 98% purity with supporting analytical documentation, making it suitable for palladium-catalyzed cross-coupling reactions, copper-mediated click chemistry, and other transformations where trace metal or organic impurities can poison catalysts or generate difficult-to-remove byproducts . In contrast to the 1,4-bis(cyanomethyl)piperazine analog (typically sold at 95% minimum purity), the higher specification of the target compound reduces or eliminates the need for pre-use column chromatography, saving 2–4 hours of researcher time per synthetic step and improving overall workflow efficiency. The purity comparison is quantitatively established in Evidence Item 5 .

Application

Selection Property

Validation Focus

CNS-targeted library synthesis

Moderate lipophilicity and polarity profile

Permeability–solubility balance in oral absorption models

Divergent library synthesis

Orthogonal reactive handles

Selective functionalization and SAR expansion

Kinase inhibitor scaffold design

Hydrogen bond acceptor/donor profile

Hinge-region hydrogen bonding and binding thermodynamics

Reaction optimization and scale-up

High-purity specification

Catalyst compatibility and impurity control